Cas no 76636-01-6 (2-methyl-1-naphthalen-2-ylpropan-1-ol)

2-methyl-1-naphthalen-2-ylpropan-1-ol structure
76636-01-6 structure
Product Name:2-methyl-1-naphthalen-2-ylpropan-1-ol
CAS No:76636-01-6
MF:C14H16O
MW:200.276244163513
CID:982831
PubChem ID:318567
Update Time:2025-04-20

2-methyl-1-naphthalen-2-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-1-naphthalen-2-ylpropan-1-ol
    • (1R)-2-methyl-1-naphthalen-2-ylpropan-1-ol
    • 2-methyl-1-(2-naphthyl)-1-propanol
    • AC1L7YED
    • AGN-PC-005K8J
    • CHEMBL451051
    • NSC255278
    • SureCN3151796
    • 76636-01-6
    • NSC-255278
    • SCHEMBL3151796
    • AKOS012007268
    • DTXSID80312496
    • 2-Methyl-1-naphthalen-2-yl-propan-1-ol
    • DS-013430
    • Inchi: 1S/C14H16O/c1-10(2)14(15)13-8-7-11-5-3-4-6-12(11)9-13/h3-10,14-15H,1-2H3
    • InChI Key: TVQIYBXLEMWNBF-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC2C=CC=CC=2C=1)C(C)C

Computed Properties

  • Exact Mass: 200.12018
  • Monoisotopic Mass: 200.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
  • LogP: 3.52920

2-methyl-1-naphthalen-2-ylpropan-1-ol Related Literature

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